Cas no 1784301-28-5 (2-amino-1-(2-chloro-3,4-dimethoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-chloro-3,4-dimethoxyphenyl)propan-1-one
• CAS No: 1784301-28-5
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6238127
• PubChem ID: 84704065
• Update Time: 2025-06-25

2-amino-1-(2-chloro-3,4-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-3,4-dimethoxyphenyl)propan-1-one
• 1784301-28-5
• EN300-1981657

• Inchi： 1S/C11H14ClNO3/c1-6(13)10(14)7-4-5-8(15-2)11(16-3)9(7)12/h4-6H,13H2,1-3H3
• InChI Key： GBWFFJGJGYCDHY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(C(C)N)=O)OC)OC

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-amino-1-(2-chloro-3,4-dimethoxyphenyl)propan-1-one

2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One: A Promising Compound in Pharmaceutical Research

2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One, with the chemical identifier CAS 1784301-28-5, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, is currently under investigation for its potential therapeutic applications. Recent studies have highlighted its unique pharmacological properties, making it a focal point for researchers aiming to develop novel drugs for various diseases.

The molecular framework of 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One is composed of a benzene ring substituted with chlorine and methoxy groups, coupled with a propanone moiety. This structural diversity contributes to its multifaceted biological activity. The presence of the amino group at the 2-position and the ketone functionality at the 1-position further enhances its reactivity and potential interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One. Researchers have explored various methodologies, including electrophilic substitution reactions and nucleophilic attack mechanisms, to synthesize this compound with high purity. The optimization of reaction conditions and catalysts has significantly improved the yield and scalability of its production, making it more accessible for further studies.

One of the most intriguing aspects of 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One is its potential role in modulating signaling pathways associated with inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB pathway. This finding suggests its potential application in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has shown promising results in the context of cancer research. A 2024 preclinical study published in the journal Cancer Research reported that 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One exhibits selective cytotoxicity against cancer cells, particularly those expressing specific kinase targets. The study highlighted its ability to induce apoptosis in tumor cells while sparing normal cells, a critical factor in the development of targeted therapies.

Another area of interest is the compound's potential as a lead molecule for the development of antiviral agents. Researchers at the University of Tokyo have recently explored the antiviral properties of 2-Amino-1-(2-Chloro-3,4-Dimethyloxyphenyl)Propan-1-One against RNA viruses. Their findings, published in the journal Antiviral Research, indicate that the compound can inhibit viral replication by interfering with the viral RNA polymerase enzyme, suggesting its potential as a broad-spectrum antiviral agent.

The pharmacokinetic profile of 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One is another critical aspect of its development. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier makes it a potential candidate for the treatment of neurological disorders, including Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, the compound has been studied for its role in drug delivery systems. Researchers have explored the use of 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One as a carrier molecule for targeted drug delivery. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that the compound can enhance the solubility and bioavailability of hydrophobic drugs, making it a valuable tool in the development of oral formulations.

Despite its promising properties, the development of 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One as a therapeutic agent is not without challenges. One of the primary concerns is the potential for off-target effects and toxicity. Researchers are actively working to optimize its chemical structure to enhance its safety profile while maintaining its therapeutic efficacy. This includes the exploration of prodrug strategies and the identification of biomarkers to monitor its pharmacological activity in vivo.

The future of 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One in pharmaceutical research is promising, with ongoing studies aimed at expanding its applications. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical settings. As the field of medicinal chemistry continues to evolve, the potential of 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One as a versatile therapeutic agent is likely to grow, offering new opportunities for the treatment of a wide range of diseases.

Furthermore, the compound's structural versatility allows for the design of analogs with enhanced properties. By modifying functional groups and substituents, researchers can tailor the compound's activity to target specific diseases. This approach is particularly relevant in the context of personalized medicine, where the ability to customize therapeutic agents to individual patient needs is becoming increasingly important.

In conclusion, 2-Amino-1-(2-Chloro-3,4-Dimethoxyphenyl)Propan-1-One represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and diverse biological activities have positioned it as a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound is likely to play a pivotal role in the future of drug discovery and development.